Cas no 13469-97-1 (Ytterbium(III) sulfate)

• Product Name: Ytterbium(III) sulfate
• CAS No: 13469-97-1
• MF: O₁₂S₃Yb₂
• MW: 634.267784118652
• MDL: MFCD00011289
• CID: 163809
• Update Time: 2025-10-25

Ytterbium(III) sulfate Chemical and Physical Properties

Names and Identifiers

• Ytterbium(III) sulfate
• Sulfuric acid,ytterbium(3+) salt (3:2)
• YTTERBIUM SULPHATE
• Diytterbium trisulphate
• Ytterbium Sulfate, anhydrous
• YTTERBIUM(III) SULFATE 99.99+%

• MDL： MFCD00011289
• Inchi： 1S/3H2O4S.2Yb/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);;/q;;;2*+3/p-6
• InChI Key： KVCOOBXEBNBTGL-UHFFFAOYSA-H
• SMILES： [Yb+3].[Yb+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 635.73300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 3.793
• PSA: 265.92000
• LogP: -0.77160
• Solubility: Not available

Ytterbium(III) sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ytterbium(III) sulfate

Recent Advances in the Application of Ytterbium(III) Sulfate (CAS 13469-97-1) in Chemical Biology and Pharmaceutical Research

Ytterbium(III) sulfate (CAS 13469-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This rare earth compound, characterized by its high thermal stability and luminescent properties, is increasingly being explored for its potential in catalysis, bioimaging, and drug delivery systems. Recent studies have highlighted its role as a catalyst in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds, which are critical in the development of novel pharmaceuticals.

One of the most notable advancements involves the use of Ytterbium(III) sulfate in bioimaging applications. Researchers have demonstrated its efficacy as a contrast agent in magnetic resonance imaging (MRI), owing to its paramagnetic properties. A 2023 study published in the Journal of Medicinal Chemistry reported that Ytterbium(III) sulfate nanoparticles exhibited enhanced contrast and biocompatibility, making them a promising alternative to traditional gadolinium-based agents, which are associated with nephrogenic systemic fibrosis risks.

In the realm of drug delivery, Ytterbium(III) sulfate has been incorporated into nanocarrier systems to improve the targeted delivery of therapeutic agents. A recent investigation published in Advanced Drug Delivery Reviews showcased the compound's ability to form stable complexes with various biomolecules, facilitating the controlled release of drugs at specific sites. This innovation is particularly relevant for cancer therapy, where precision and minimal off-target effects are paramount.

Furthermore, Ytterbium(III) sulfate has shown promise in catalytic applications for green chemistry. A 2024 study in ACS Catalysis detailed its use as a Lewis acid catalyst in the synthesis of biologically active heterocycles, which are foundational structures in many FDA-approved drugs. The study emphasized the compound's recyclability and low toxicity, aligning with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the large-scale production and application of Ytterbium(III) sulfate. Issues such as cost-effectiveness, scalability, and long-term biocompatibility need to be addressed to fully realize its potential in clinical and industrial settings. Ongoing research is focused on optimizing synthesis methods and exploring hybrid materials to overcome these limitations.

In conclusion, Ytterbium(III) sulfate (CAS 13469-97-1) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications in bioimaging, drug delivery, and catalysis underscore its versatility and potential to drive innovation in the field. Future studies are expected to further elucidate its mechanisms and expand its utility, paving the way for novel therapeutic and diagnostic solutions.